Cas no 127119-08-8 (2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester)

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester is a chemically synthesized intermediate with applications in pharmaceutical and organic synthesis. Its structure features a dihydroisoquinoline core with dimethoxy substitutions at the 6 and 7 positions, enhancing its reactivity and selectivity in coupling reactions. The tert-butyl ester group improves stability and solubility, facilitating handling and storage. This compound is particularly useful in the synthesis of alkaloid derivatives and bioactive molecules, offering a versatile scaffold for further functionalization. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise molecular modifications.
2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester structure
127119-08-8 structure
Product Name:2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester
CAS No:127119-08-8
MF:C16H23NO4
MW:293.35812497139
CID:1220865
PubChem ID:14489774
Update Time:2025-11-02

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester
    • N-Boc-6,7 dimethoxytetrahydroisoquinoline
    • 127119-08-8
    • AKOS013101160
    • DTXSID501147599
    • tert-Butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
    • SCHEMBL26928833
    • 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-, 1,1-dimethylethyl ester
    • 1,1-Dimethylethyl 3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinecarboxylate
    • Inchi: 1S/C16H23NO4/c1-16(2,3)21-15(18)17-7-6-11-8-13(19-4)14(20-5)9-12(11)10-17/h8-9H,6-7,10H2,1-5H3
    • InChI Key: CTCNHOFQNVRAGA-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C=C(C(=CC=2CC1)OC)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 293.16279
  • Monoisotopic Mass: 293.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • PSA: 48

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester Pricemore >>

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